![molecular formula C20H18FN3O3 B2812402 N-(4-fluorobenzyl)-6-methoxy-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide CAS No. 1251631-83-0](/img/structure/B2812402.png)
N-(4-fluorobenzyl)-6-methoxy-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with similar structures often have important biological activities. For example, imidazole, a five-membered heterocyclic moiety, is found in many biologically active molecules and pharmaceuticals .
Synthesis Analysis
The synthesis of similar compounds often involves reactions such as the Mitsunobu reaction, Cu(I) catalyzed [3 + 2] dipolar cycloaddition, and others .Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques. For instance, 1,2,3-triazole hybrids with amine-ester functionality have been synthesized and thoroughly characterized using different spectral techniques .Chemical Reactions Analysis
Reactions at the benzylic position, such as free radical bromination and nucleophilic substitution, are common in compounds with similar structures .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the melting point, density, and refractive index can be measured .Scientific Research Applications
Metabolic Studies and Inhibitory Applications
Studies have extensively utilized the compound N-(4-fluorobenzyl)-6-methoxy-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide in various fields of scientific research. Notably, it has been used in metabolic studies to understand the disposition of potent human immunodeficiency virus (HIV) integrase inhibitors. The compound has been part of investigations employing 19F-nuclear magnetic resonance (NMR) spectroscopy, contributing significantly to drug discovery programs. This research emphasized the compound's utility in exploring the metabolic fate and excretion balance of HIV integrase inhibitors in animal models (Monteagudo et al., 2007).
Antimicrobial and Antitumor Activities
In addition, there has been a focus on synthesizing and evaluating novel derivatives of the compound for antimicrobial and antitumor activities. One study involved the synthesis of fluoroquinolone-based 4-thiazolidinones and the evaluation of their antifungal and antibacterial activities, demonstrating the compound's potential in contributing to new antimicrobial therapies (Patel & Patel, 2010). Another research stream explored its derivatives for inhibitory activities against c-Met kinase and cytotoxic activities against cancer cell lines, further illustrating the compound's relevance in oncological research (Liu et al., 2020).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound’s structure suggests it may interact with a variety of biological targets
Mode of Action
Based on its structural similarity to other bioactive compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Biochemical Pathways
The compound may affect various biochemical pathways depending on its targets. Without specific target information, it’s challenging to predict the exact pathways and their downstream effects .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which is the proportion of the drug that enters the circulation when introduced into the body and so is able to have an active effect .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without specific experimental data, it’s difficult to predict how these factors might affect this compound .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-6-methoxy-1-(4-methylphenyl)-4-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O3/c1-13-3-9-16(10-4-13)24-18(27-2)11-17(25)19(23-24)20(26)22-12-14-5-7-15(21)8-6-14/h3-11H,12H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKRVGDFLXJMPJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CC(=O)C(=N2)C(=O)NCC3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.